Cas no 1891126-97-8 (3-methyl-3-(quinolin-2-yl)butan-1-amine)

• Product Name: 3-methyl-3-(quinolin-2-yl)butan-1-amine
• CAS No: 1891126-97-8
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6159567
• PubChem ID: 116985460
• Update Time: 2025-06-15

3-methyl-3-(quinolin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(quinolin-2-yl)butan-1-amine
• 1891126-97-8
• EN300-1811094

• Inchi： 1S/C14H18N2/c1-14(2,9-10-15)13-8-7-11-5-3-4-6-12(11)16-13/h3-8H,9-10,15H2,1-2H3
• InChI Key： FIFSYLXFJWKSCO-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=CC=1C(C)(C)CCN

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-methyl-3-(quinolin-2-yl)butan-1-amine

Comprehensive Overview of 3-methyl-3-(quinolin-2-yl)butan-1-amine (CAS No. 1891126-97-8): Properties, Applications, and Research Insights

3-methyl-3-(quinolin-2-yl)butan-1-amine (CAS No. 1891126-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative features a unique structural framework, combining a quinoline moiety with a branched aliphatic amine, making it a versatile intermediate for drug discovery and functional material synthesis. Its molecular formula, C₁₄H₁₈N₂, and distinct chemical properties have positioned it as a subject of interest for researchers exploring bioactive molecules and small-molecule modulators.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified the demand for structurally diverse compounds like 3-methyl-3-(quinolin-2-yl)butan-1-amine. Researchers frequently search for "quinoline-based scaffolds in medicinal chemistry" or "CAS 1891126-97-8 applications," reflecting its relevance in targeting protein-protein interactions and enzyme inhibition. The compound's amine functionality allows for further derivatization, enabling the development of novel therapeutic agents with potential applications in oncology and neurology.

From a synthetic perspective, 3-methyl-3-(quinolin-2-yl)butan-1-amine exemplifies the growing focus on sustainable synthetic routes. Laboratories are increasingly adopting green chemistry principles to optimize its production, minimizing waste and energy consumption. This aligns with global searches for "eco-friendly synthesis of heterocyclic compounds" and "CAS 1891126-97-8 manufacturing process," highlighting the intersection of environmental consciousness and chemical innovation.

The compound's physicochemical properties, including its solubility profile and stability under physiological conditions, make it a candidate for drug formulation studies. Its quinoline core contributes to π-stacking interactions, a feature often explored in "small-molecule drug design" and "materials science applications." Recent publications have investigated its potential as a fluorescence probe or metal-chelating agent, expanding its utility beyond traditional pharmaceutical domains.

In the context of intellectual property, 3-methyl-3-(quinolin-2-yl)butan-1-amine has been referenced in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. This underscores its value in addressing unmet medical needs, particularly in areas like precision medicine and targeted therapy. Searches for "CAS 1891126-97-8 patent landscape" reflect industry interest in its commercial potential.

Analytical characterization of 3-methyl-3-(quinolin-2-yl)butan-1-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, critical for preclinical research and structure-activity relationship (SAR) studies. The compound's chromatographic behavior and spectral fingerprints are frequently documented to support quality control protocols.

Emerging applications in agrochemical research have also been explored, with studies examining its derivatives as potential plant growth regulators or pest control agents. This multidisciplinary relevance addresses search queries like "quinoline amines in agriculture" and "1891126-97-8 biological activity," demonstrating the compound's adaptability across industries.

As regulatory frameworks evolve, 3-methyl-3-(quinolin-2-yl)butan-1-amine continues to be evaluated for safety profiles and toxicological thresholds. Computational tools such as ADMET prediction models are increasingly employed to assess its drug-likeness, catering to the demand for "in silico toxicity screening of CAS 1891126-97-8" among computational chemists.

The future trajectory of 3-methyl-3-(quinolin-2-yl)butan-1-amine research will likely intersect with nanotechnology and drug delivery systems. Its molecular structure offers opportunities for surface functionalization of nanoparticles, addressing search trends like "quinoline-based drug carriers." Such innovations could redefine its role in theranostic applications and personalized healthcare solutions.